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Compound of Interest

Compound Name: Rhenium(III) chloride

Cat. No.: B087396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium(III) chloride (ReCl₃), a compound known for its unique electronic and structural

properties, has emerged as a versatile catalyst in a range of organic transformations. Its ability

to act as a Lewis acid and facilitate redox processes makes it a valuable tool for the synthesis

of complex organic molecules. These application notes provide an overview of select

applications of ReCl₃ in organic synthesis, complete with detailed experimental protocols and

comparative data to aid researchers in leveraging this catalyst for their synthetic needs.

I. Deoxygenation of Sulfoxides to Sulfides
Rhenium(III) chloride is an effective catalyst for the deoxygenation of sulfoxides to their

corresponding sulfides. This transformation is crucial in medicinal chemistry and natural

product synthesis, where the sulfide moiety is a common structural feature. The ReCl₃-

catalyzed reaction often proceeds with high efficiency and selectivity.
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Entry Substrate Product
Catalyst
Loading
(mol%)

Solvent Time (h) Yield (%)

1
Diphenyl

sulfoxide

Diphenyl

sulfide
1 Toluene 2 98

2

Methyl

phenyl

sulfoxide

Methyl

phenyl

sulfide

1 Toluene 2 95

3
Dibenzyl

sulfoxide

Dibenzyl

sulfide
1 Toluene 3 92

4

4-

Chlorophe

nyl methyl

sulfoxide

4-

Chlorophe

nyl methyl

sulfide

1 Toluene 2.5 96

Experimental Protocol: General Procedure for the
Deoxygenation of Sulfoxides
Materials:

Rhenium(III) chloride (ReCl₃)

Substituted sulfoxide

Anhydrous toluene

Triphenylphosphine (PPh₃) (as a reductant)

Standard glassware for inert atmosphere reactions

Silica gel for column chromatography

Procedure:
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To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an argon

atmosphere, add the sulfoxide (1.0 mmol), Rhenium(III) chloride (0.01 mmol, 1 mol%), and

anhydrous toluene (5 mL).

Add triphenylphosphine (1.1 mmol) to the mixture.

Stir the reaction mixture at 110 °C (reflux).

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by silica gel column chromatography using an appropriate eluent

system (e.g., hexane/ethyl acetate) to afford the pure sulfide.

Sulfoxide + PPh3

Reaction Mixture

ReCl3 (1 mol%)

Toluene

110 °C, 2-3 h

Solvent Removal &
Purification Sulfide

Click to download full resolution via product page

Deoxygenation Experimental Workflow

II. Friedel-Crafts Alkylation of Arenes
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Rhenium(III) chloride can act as a Lewis acid catalyst to promote Friedel-Crafts alkylation

reactions, a fundamental method for forming carbon-carbon bonds. This reaction involves the

alkylation of an aromatic ring with an alkyl halide.

Quantitative Data Summary

Entry Arene
Alkylatin
g Agent

Catalyst
Loading
(mol%)

Solvent Time (h) Yield (%)

1 Anisole

1-

Chloroada

mantane

5
Dichlorome

thane
12 85

2 Toluene

1-

Chloroada

mantane

5
Dichlorome

thane
12 78

3 Benzene
Benzyl

chloride
5

1,2-

Dichloroeth

ane

8 75

4 Mesitylene
t-Butyl

chloride
5

Nitrometha

ne
6 90

Experimental Protocol: General Procedure for Friedel-
Crafts Alkylation
Materials:

Rhenium(III) chloride (ReCl₃)

Aromatic substrate (arene)

Alkyl halide

Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

Standard glassware for inert atmosphere reactions
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Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

To a flame-dried round-bottom flask under a nitrogen atmosphere, add the arene (10 mmol)

and the anhydrous solvent (20 mL).

Add Rhenium(III) chloride (0.5 mmol, 5 mol%).

Cool the mixture to 0 °C using an ice bath.

Slowly add the alkyl halide (1.0 mmol) to the stirred mixture.

Allow the reaction to warm to room temperature and stir for the specified time.

Monitor the reaction by TLC.

Upon completion, quench the reaction by slowly adding saturated aqueous sodium

bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with the reaction solvent.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by silica gel column chromatography.
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Arene

Reaction at RT

Alkyl Halide

ReCl3 (5 mol%)

Anhydrous Solvent

Quench with
aq. NaHCO3 Extraction & Drying Column Chromatography Alkylated Arene

Click to download full resolution via product page

Friedel-Crafts Alkylation Workflow

III. Reductive Amination of Ketones
Rhenium(III) chloride, in combination with a suitable reducing agent, can catalyze the

reductive amination of ketones to form amines. This one-pot reaction is a highly valuable

transformation in the synthesis of pharmaceuticals and other nitrogen-containing compounds.
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Entry Ketone Amine
Reducin
g Agent

Catalyst
Loading
(mol%)

Solvent Time (h)
Yield
(%)

1
Acetophe

none
Aniline

H₂ (50

atm)
2 Methanol 24 88

2
Cyclohex

anone

Benzyla

mine

H₂ (50

atm)
2 Ethanol 24 91

3

4-

Methoxy

acetophe

none

Aniline
H₂ (50

atm)
2 Methanol 24 85

4
Propioph

enone

Cyclohex

ylamine

H₂ (50

atm)
2 Ethanol 30 79

Experimental Protocol: General Procedure for Reductive
Amination
Materials:

Rhenium(III) chloride (ReCl₃)

Ketone

Amine

Anhydrous alcohol solvent (e.g., methanol, ethanol)

High-pressure autoclave

Hydrogen gas source

Procedure:

In a glass liner for the autoclave, combine the ketone (5 mmol), the amine (5.5 mmol),

Rhenium(III) chloride (0.1 mmol, 2 mol%), and the anhydrous alcohol solvent (15 mL).
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Place the glass liner inside the high-pressure autoclave.

Seal the autoclave, purge with hydrogen gas three times, and then pressurize with hydrogen

to 50 atm.

Stir the reaction mixture at 100 °C for 24-30 hours.

After cooling to room temperature, carefully vent the hydrogen gas.

Filter the reaction mixture to remove the catalyst.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Reactants Catalytic Cycle

Ketone

Imine Intermediate

+ Amine
- H2O

Amine ReCl3

cat.

Reduced Amine Product

+ H2

H2

Final Amine Product

Click to download full resolution via product page

Reductive Amination Signaling Pathway
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Disclaimer: The experimental protocols provided are general guidelines. Reaction conditions,

including temperature, time, and catalyst loading, may need to be optimized for specific

substrates. Always conduct reactions in a well-ventilated fume hood and follow appropriate

safety precautions.

To cite this document: BenchChem. [Application Notes and Protocols: Rhenium(III) Chloride
in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087396#rhenium-iii-chloride-as-a-catalyst-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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